Cas no 2228183-40-0 (3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid
• CAS No: 2228183-40-0
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6455064
• PubChem ID: 165838503
• Update Time: 2025-06-29

3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid
• EN300-1739087
• 2228183-40-0

• Inchi： 1S/C14H18O2/c1-14(2,9-13(15)16)12-7-10-5-3-4-6-11(10)8-12/h3-6,12H,7-9H2,1-2H3,(H,15,16)
• InChI Key： CLFLUWZLOIRCBZ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1CC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid

Introduction to 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid (CAS No. 2228183-40-0)

3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228183-40-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused indene ring system linked to a branched butanoic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of its functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid consists of a rigid indene core, which is known for its stability and electronic properties, combined with a flexible butanoic acid side chain. This combination allows for diverse interactions with biological targets, making it a promising candidate for drug discovery. The presence of the methyl group at the third carbon of the butanoic acid chain enhances its lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

In recent years, there has been growing interest in indene derivatives due to their reported pharmacological properties. Studies have demonstrated that compounds containing the indene scaffold exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The specific substitution pattern in 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid may contribute to its unique pharmacological profile, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The indene ring can serve as a core structure that can be modified through various chemical reactions, allowing chemists to explore new derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often requires iterative modifications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding interactions between 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid and target proteins or enzymes. These insights can guide the design of next-generation analogs with enhanced efficacy and reduced side effects.

The synthesis of 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the indene ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the butanoic acid side chain necessitates additional synthetic steps to achieve the desired regioselectivity. Despite these challenges, recent reports highlight innovative synthetic strategies that have improved the accessibility of this compound.

In the context of drug discovery, CAS No. 2228183-40-0 has been studied for its potential role in modulating key biological pathways. For instance, preliminary in vitro studies suggest that this compound may interact with enzymes involved in metabolic processes, potentially leading to applications in managing metabolic disorders. Furthermore, its structural features could make it useful in developing treatments for neurological disorders by interacting with neurotransmitter receptors.

The versatility of 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid extends beyond pharmaceutical applications. It has also shown promise in materials science, where its unique electronic properties make it suitable for use in organic semiconductors or luminescent materials. The ability to fine-tune its physical properties through structural modifications opens up new avenues for innovation in this field.

As research continues to uncover new applications for indene derivatives, CAS No. 2228183-40-0 is poised to play a significant role in advancing both medicinal chemistry and materials science. Its complex structure and diverse functional groups provide a rich foundation for exploration, offering researchers a platform to develop novel compounds with tailored properties.

In conclusion, 3-(2,3-dihydro-1H-inden-2-yl)-3-methylbutanoic acid represents a fascinating compound with broad potential applications. Its unique structural features and reported biological activities make it an attractive candidate for further study and development. As our understanding of its properties grows，so too will its utility in addressing some of the most pressing challenges in medicine and materials science today.